Cas no 741717-67-9 (Ethanone, 1-[1-(4-methylphenyl)-1H-pyrrol-2-yl]-)

Ethanone, 1-[1-(4-methylphenyl)-1H-pyrrol-2-yl]- structure
741717-67-9 structure
Product Name:Ethanone, 1-[1-(4-methylphenyl)-1H-pyrrol-2-yl]-
CAS No:741717-67-9
MF:C13H13NO
MW:199.248423337936
CID:1766099
PubChem ID:11412973
Update Time:2025-04-21

Ethanone, 1-[1-(4-methylphenyl)-1H-pyrrol-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[1-(4-methylphenyl)-1H-pyrrol-2-yl]-
    • 741717-67-9
    • DTXSID201251666
    • 1-[1-(4-Methylphenyl)-1H-pyrrol-2-yl]ethanone
    • Inchi: 1S/C13H13NO/c1-10-5-7-12(8-6-10)14-9-3-4-13(14)11(2)15/h3-9H,1-2H3
    • InChI Key: AXCMOQKMFMZNPD-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CC=CN1C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 199.099714038g/mol
  • Monoisotopic Mass: 199.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 22Ų
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